Cas no 623564-91-0 (6,7,8,9-tetrahydro-5H-Imidazo[1,2-a]azepine-2-carboxaldehyde)

• Product Name: 6,7,8,9-tetrahydro-5H-Imidazo[1,2-a]azepine-2-carboxaldehyde
• CAS No: 623564-91-0
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 1021625
• PubChem ID: 21941335
• Update Time: 2025-11-02

6,7,8,9-tetrahydro-5H-Imidazo[1,2-a]azepine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6,7,8,9-tetrahydro-5H-Imidazo[1,2-a]azepine-2-carboxaldehyde
• 5H-Imidazo[1,2-a]azepine-2-carboxaldehyde,6,7,8,9-tetrahydro-(9CI)
• OGVQBBOERFBNJI-UHFFFAOYSA-N
• 5H,6H,7H,8H,9H-IMIDAZO[1,2-A]AZEPINE-2-CARBALDEHYDE
• EN300-6512908
• 6,7,8,9-Tetrahydro-5H-imidazo[1,2-a]azepine-2-carbaldehyde
• Z1216842529
• SCHEMBL2928791
• 623564-91-0

• Inchi： 1S/C9H12N2O/c12-7-8-6-11-5-3-1-2-4-9(11)10-8/h6-7H,1-5H2
• InChI Key： OGVQBBOERFBNJI-UHFFFAOYSA-N
• SMILES： O=CC1=CN2C(CCCCC2)=N1

Computed Properties

• Exact Mass: 164.09506
• Monoisotopic Mass: 164.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9A^2
• XLogP3: 0.9

Experimental Properties

• PSA: 34.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines Azepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines

Additional information on 6,7,8,9-tetrahydro-5H-Imidazo[1,2-a]azepine-2-carboxaldehyde

Recent Advances in the Study of 6,7,8,9-tetrahydro-5H-Imidazo[1,2-a]azepine-2-carboxaldehyde (CAS: 623564-91-0)

The compound 6,7,8,9-tetrahydro-5H-Imidazo[1,2-a]azepine-2-carboxaldehyde (CAS: 623564-91-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its imidazoazepine core and aldehyde functional group, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. Recent studies have explored its role in the development of novel drug candidates targeting a range of diseases, including neurological disorders, inflammatory conditions, and cancer.

One of the key areas of research involving 6,7,8,9-tetrahydro-5H-Imidazo[1,2-a]azepine-2-carboxaldehyde is its application in the design of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a scaffold for developing potent and selective kinase inhibitors. The aldehyde moiety of the compound was found to facilitate the formation of reversible covalent bonds with target proteins, enhancing both binding affinity and specificity. This approach has shown promise in the development of next-generation therapeutics for conditions such as Alzheimer's disease and rheumatoid arthritis.

In addition to its role in drug discovery, recent investigations have highlighted the compound's potential in chemical biology. A study conducted by researchers at the University of Cambridge (2024) utilized 6,7,8,9-tetrahydro-5H-Imidazo[1,2-a]azepine-2-carboxaldehyde as a key building block in the synthesis of fluorescent probes for imaging cellular processes. The probe's ability to selectively label specific biomolecules in live cells has opened new avenues for studying intracellular signaling pathways and disease mechanisms.

Another significant advancement involves the optimization of synthetic routes for 6,7,8,9-tetrahydro-5H-Imidazo[1,2-a]azepine-2-carboxaldehyde. A 2023 report in Organic Process Research & Development detailed a scalable and cost-effective method for its production, addressing previous challenges related to yield and purity. This development is expected to facilitate broader access to the compound for both academic and industrial research.

Looking ahead, the versatility of 6,7,8,9-tetrahydro-5H-Imidazo[1,2-a]azepine-2-carboxaldehyde continues to inspire innovative research. Ongoing studies are exploring its potential in targeted drug delivery systems and as a component of multifunctional therapeutics. As the understanding of its chemical and biological properties deepens, this compound is poised to play an increasingly important role in the advancement of chemical biology and medicinal chemistry.